Cas no 2639378-05-3 (rac-(1R,6R,7R)-7-chloro-2-oxobicyclo[4.1.0]heptane-7-carboxylic acid)

• Product Name: rac-(1R,6R,7R)-7-chloro-2-oxobicyclo[4.1.0]heptane-7-carboxylic acid
• CAS No: 2639378-05-3
• MF: C₈H₉ClO₃
• MW: 188.608261823654
• CID: 5359859
• Update Time: 2025-05-25

rac-(1R,6R,7R)-7-chloro-2-oxobicyclo[4.1.0]heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6R,7R)-7-chloro-2-oxobicyclo[4.1.0]heptane-7-carboxylic acid

• Inchi： 1S/C8H9ClO3/c9-8(7(11)12)4-2-1-3-5(10)6(4)8/h4,6H,1-3H2,(H,11,12)/t4-,6-,8-/m1/s1
• InChI Key： NTYLAFUPZFSJCP-UEYSZJFGSA-N
• SMILES： [C@]12([H])[C@]([H])([C@]1(Cl)C(O)=O)CCCC2=O

Additional information on rac-(1R,6R,7R)-7-chloro-2-oxobicyclo[4.1.0]heptane-7-carboxylic acid

Professional Introduction to Rac-(1R,6R,7R)-7-chloro-2-oxobicyclo[4.1.0]heptane-7-carboxylic Acid (CAS No. 2639378-05-3)

Rac-(1R,6R,7R)-7-chloro-2-oxobicyclo[4.1.0]heptane-7-carboxylic acid, identified by its CAS number 2639378-05-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This bicyclic structure, featuring a chloro-substituted functionality and a carboxylic acid group, has garnered attention due to its potential applications in drug discovery and molecular synthesis.

The compound's unique stereochemistry, defined by the stereochemical designations Rac-(1R,6R,7R), makes it a valuable scaffold for developing novel therapeutic agents. The presence of a seven-membered bicyclic system introduces rigidity and specific spatial orientations that can be exploited to enhance binding affinity and selectivity in biological targets.

In recent years, there has been growing interest in the development of bicyclic compounds for their potential to mimic natural products and exhibit unique pharmacological properties. The structural motif of rac-(1R,6R,7R)-7-chloro-2-oxobicyclo[4.1.0]heptane-7-carboxylic acid aligns well with this trend, as it offers a versatile platform for medicinal chemists to explore.

One of the key features of this compound is its ability to serve as a precursor in the synthesis of more complex molecules. The carboxylic acid group provides a reactive site for further functionalization, allowing chemists to introduce additional substituents that can modulate biological activity. This flexibility makes it particularly useful in the design of inhibitors and agonists targeting various disease pathways.

Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing that small changes in configuration can lead to significant differences in efficacy and safety profiles. The stereochemical purity of rac-(1R,6R,7R)-7-chloro-2-oxobicyclo[4.1.0]heptane-7-carboxylic acid ensures that researchers can conduct experiments with high confidence in the consistency of their results.

The compound's potential applications extend beyond academic research into industrial settings. Pharmaceutical companies are increasingly seeking novel building blocks for drug development, and this compound fits well within this demand. Its structural complexity and functional diversity make it a promising candidate for further exploration.

Moreover, the synthesis of rac-(1R,6R,7R)-7-chloro-2-oxobicyclo[4.1.0]heptane-7-carboxylic acid has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve the desired stereochemical outcome, reflecting the ongoing advancements in synthetic organic chemistry.

In conclusion, rac-(1R,6R,7R)-7-chloro-2-oxobicyclo[4.1.0]heptane-7-carboxylic acid (CAS No. 2639378-05-3) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features and stereochemical configuration make it a valuable tool for researchers seeking to develop novel therapeutic agents. As interest in innovative molecular architectures continues to grow, compounds like this are poised to play a crucial role in shaping the future of pharmaceutical innovation.